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Compound of Interest

Compound Name: 2-Bromo-5-hydroxypyridine

Cat. No.: B120221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-hydroxypyridine (CAS

Number: 55717-45-8), a versatile heterocyclic compound. This document details its chemical

identifiers, physical properties, and key applications in organic synthesis, particularly in the

preparation of pharmaceutical and agrochemical intermediates. While its direct involvement in

specific biological signaling pathways is not extensively documented in publicly available

literature, this guide outlines general experimental protocols for reactions in which it is a

valuable synthon and discusses its potential in biochemical research.

Core Chemical Identifiers and Properties
2-Bromo-5-hydroxypyridine, also known by its IUPAC name 6-Bromo-3-pyridinol, is a

substituted pyridine ring with a bromine atom at the 2-position and a hydroxyl group at the 5-

position. It is a white to off-white crystalline solid.[1][2] Key identifiers and physicochemical

properties are summarized in the table below for easy reference and comparison.
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Identifier Value Source(s)

CAS Number 55717-45-8 [1][2][3][4][5][6][7]

IUPAC Name 6-Bromo-3-pyridinol [2][6][8][9]

Molecular Formula C₅H₄BrNO [1][2][5][7]

Molecular Weight 174.00 g/mol [1][2][3]

InChI Key
PTEFNEALEPSHLC-

UHFFFAOYSA-N
[8][10]

Canonical SMILES C1=CC(=C(N=C1)Br)O

Appearance
White to off-white

powder/crystal
[1][2][6]

Melting Point 138-140.0 °C [1][6]

Boiling Point 373.0±22.0 °C at 760 mmHg [10]

Purity Typically ≥98% (GC) [1][6][8]

Synthetic Applications and Experimental Protocols
2-Bromo-5-hydroxypyridine is a valuable intermediate in organic synthesis, primarily utilized

in the construction of more complex molecules with potential biological activity.[2][11] Its utility

stems from the presence of two reactive sites: the bromine atom, which can participate in

cross-coupling reactions, and the hydroxyl group, which can undergo etherification.

Suzuki Coupling Reactions
The bromine atom on the pyridine ring makes 2-Bromo-5-hydroxypyridine a suitable

substrate for palladium-catalyzed Suzuki coupling reactions. This reaction is a powerful tool for

forming carbon-carbon bonds, enabling the synthesis of biaryl compounds, which are common

motifs in pharmaceuticals.

Experimental Workflow: General Protocol for Suzuki Coupling
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Reaction Setup

Reaction Work-up & Purification

2-Bromo-5-hydroxypyridine
(1 equiv)

Arylboronic Acid (1.2 equiv)
Base (e.g., K2CO3, 2 equiv)

Heat under
Inert Atmosphere
(e.g., 90-100 °C)

Combine

Palladium Catalyst
(e.g., Pd(PPh3)4, 0.05 equiv)

Solvent
(e.g., Dioxane/Water)

Cool & Extract
with Organic Solvent

Monitor by TLC/LC-MS Dry & Purify
(e.g., Column Chromatography) Coupled Product

Click to download full resolution via product page

A generalized workflow for a Suzuki coupling reaction.

Detailed Methodology:

A general procedure involves dissolving 2-Bromo-5-hydroxypyridine, an arylboronic acid, a

palladium catalyst (such as tetrakis(triphenylphosphine)palladium(0)), and a base (like

potassium carbonate) in a suitable solvent system (often a mixture of an organic solvent like

dioxane and water). The reaction mixture is then heated under an inert atmosphere until the

starting material is consumed, as monitored by techniques like thin-layer chromatography

(TLC) or liquid chromatography-mass spectrometry (LC-MS). After cooling, the product is

extracted into an organic solvent, dried, and purified, typically by column chromatography.

Williamson Ether Synthesis-type Reactions
The hydroxyl group of 2-Bromo-5-hydroxypyridine can be deprotonated with a base to form

an alkoxide, which can then act as a nucleophile in a Williamson ether synthesis-type reaction

with an alkyl halide. This allows for the introduction of various alkyl or substituted alkyl groups

at the 5-position of the pyridine ring.

Experimental Workflow: General Protocol for Ether Synthesis
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Reaction Setup

Reaction Work-up & Purification

2-Bromo-5-hydroxypyridine
(1 equiv)

Base (e.g., Cs2CO3, 1.3 equiv)

Heat
(e.g., 100 °C)

Combine

Alkyl Halide/Mesylate
(1.1 equiv)

Solvent
(e.g., NMP)

Dilute & Extract
with Organic Solvent

Overnight Dry, Evaporate & Purify
(e.g., Crystallization) Ether Product

Click to download full resolution via product page

A generalized workflow for an ether synthesis reaction.

Detailed Methodology:

In a typical procedure, 2-Bromo-5-hydroxypyridine is treated with a base, such as cesium

carbonate, in a polar aprotic solvent like N-methylpyrrolidone (NMP). An alkylating agent, for

instance, an alkyl mesylate or halide, is then added to the mixture. The reaction is heated, often

overnight, to drive it to completion. The work-up usually involves dilution with an organic

solvent and washing with water to remove the base and solvent. The final product can then be

purified by crystallization or chromatography.

Potential Biological Activity and Research
Applications
While specific signaling pathways involving 2-Bromo-5-hydroxypyridine are not well-defined

in the available literature, its structural motifs are present in compounds with known biological

activities. It is utilized in biochemical research, particularly in studies related to enzyme

inhibition and receptor binding.[3] One source mentions potential cholinergic properties, though

without specifying the exact nature of this activity.[12]
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The pyridine core is a common feature in many biologically active molecules. Therefore,

derivatives of 2-Bromo-5-hydroxypyridine are of interest in drug discovery and agrochemical

research.[2][13] For example, it can serve as a building block for synthesizing compounds

targeting neurological disorders.[3]

Logical Relationship: From Chemical to Biological Activity

2-Bromo-5-hydroxypyridine

Chemical Synthesis
(e.g., Coupling, Etherification)

Novel Derivatives

Biological Screening

Enzyme Inhibition Assays Receptor Binding Assays

Lead Compound Identification

Click to download full resolution via product page

The role of 2-Bromo-5-hydroxypyridine in drug discovery.

This diagram illustrates the typical progression from a starting chemical building block like 2-
Bromo-5-hydroxypyridine to the identification of a potential lead compound in drug discovery.
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Through chemical synthesis, a library of derivatives can be created and subsequently screened

for biological activity using various assays.

Conclusion
2-Bromo-5-hydroxypyridine is a commercially available and synthetically versatile building

block with significant potential in the fields of pharmaceutical and agrochemical research. Its

well-defined chemical properties and reactivity in key organic transformations make it a

valuable tool for the synthesis of novel and complex molecules. While its direct biological roles

are yet to be fully elucidated, its utility as a scaffold for creating compounds with desired

biological activities is firmly established. Further research into the biological effects of its

derivatives may uncover specific signaling pathway interactions and lead to the development of

new therapeutic agents or crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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